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Compound of Interest

Compound Name: SR18662

Cat. No.: B15605137

Get Quote

These application notes provide a comprehensive overview of the dosage and administration of

the novel small-molecule KLF5 inhibitor, SR18662, in preclinical animal studies, specifically in

mouse xenograft models of colorectal cancer. The information is intended for researchers,

scientists, and drug development professionals.

Data Presentation: SR18662 Dosage in Animal
Studies
The following table summarizes the quantitative data on SR18662 dosage and administration

from a key in vivo study.
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Parameter Details

Animal Model Nude mice (NuJ/Foxn1nu)

Tumor Model
Subcutaneous xenograft of human colorectal

cancer cells (DLD-1)

Drug SR18662

Route of Administration Intraperitoneal (i.p.) injection

Dosage Range 5 mg/kg to 25 mg/kg

Dosing Frequency Once or twice daily

Dosing Schedule

Administered for five consecutive days, followed

by a two-day break, and then another five days

of injections.[1]

Vehicle Control

The specific vehicle is not explicitly stated in the

provided text, but DMSO is mentioned as a

solvent for in vitro studies.

Table 1: Summary of SR18662 Dosage and Administration in a Mouse Xenograft Model[1]

Experimental Protocols
This section details the methodology for a key in vivo efficacy study of SR18662.

In Vivo Xenograft Study Protocol
Objective: To evaluate the in vivo efficacy of SR18662 in inhibiting the growth of colorectal

cancer xenografts in a nude mouse model.[1]

Materials:

SR18662

Vehicle control

DLD-1 human colorectal cancer cells
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7-week-old male nude mice

Calipers for tumor measurement

Standard animal housing and care facilities

Procedure:

Cell Preparation and Implantation:

Culture DLD-1 human colorectal cancer cells under standard conditions.

Harvest and resuspend the cells at a concentration of 5x10⁶ cells per injection volume.

Subcutaneously inject the cell suspension into the right flank of each mouse.[1]

Tumor Growth and Grouping:

Monitor tumor growth regularly using caliper measurements.

Calculate tumor volume using the established formula: (Length x Width²)/2.

Once tumors reach an approximate volume of 100 mm³, randomize the mice into

treatment and control groups (n=5 per group).[1]

Drug Preparation and Administration:

Prepare SR18662 solutions at the desired concentrations for injection.

Administer SR18662 or vehicle control intraperitoneally (i.p.) according to the specified

dosage and schedule.[1] The dosing regimens include:

5 mg/kg, once daily

5 mg/kg, twice daily

10 mg/kg, once daily

10 mg/kg, twice daily
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25 mg/kg, once daily

25 mg/kg, twice daily

Dosing Schedule:

Treat the mice for five consecutive days.

Cease treatment for the following two days.

Resume treatment for another five consecutive days.[1]

Monitoring and Endpoint:

Monitor tumor growth and animal weight throughout the study.

The experiment is concluded the day after the final injection.[1]

At the end of the study, tumors are excised and their sizes are recorded.[1]

Data Analysis:

Compare the tumor growth rates and final tumor sizes between the SR18662-treated groups

and the vehicle-treated control group.

Statistical analysis is performed to determine the significance of the observed differences.

Signaling Pathways and Experimental Workflows
Signaling Pathways
SR18662 has been shown to inhibit the MAPK and WNT/β-catenin signaling pathways, which

are often dysregulated in colorectal cancer.[1][2][3]
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SR18662 Action
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Caption: SR18662 inhibits MAPK and WNT pathways.

Experimental Workflow
The following diagram illustrates the workflow for the in vivo xenograft study.
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Caption: In vivo xenograft study workflow.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15605137/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-sr18662-in-animal-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605137?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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